Cas no 2763908-48-9 (Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2763908-48-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6438010
• PubChem ID: 118308345
• Update Time: 2025-06-08

Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate
• EN300-37343634
• SCHEMBL17007401
• 2763908-48-9
• Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)10-9-13(14-10)7-5-4-6-8-13/h10,14H,4-9H2,1-3H3
• InChI Key： WFFUIHLEBUDSRC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2(CCCCC2)N1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate

Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763908-48-9): A Comprehensive Overview

Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763908-48-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate.

Chemical Structure and Properties

Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate is a spirocyclic compound with a molecular formula of C₁₃H₂₃NO₂. The spirocyclic structure, which consists of a seven-membered azaspiro ring fused to a five-membered ring, imparts unique chemical and physical properties to the compound. The tert-butyl group attached to the carboxylate moiety provides additional stability and solubility characteristics, making it an attractive candidate for various synthetic transformations and biological studies.

The compound exhibits good thermal stability and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate has been the subject of several research studies. One of the most common methods involves the reaction of a suitable aziridine derivative with a carboxylic acid or its equivalent in the presence of a base. For example, the reaction of tert-butyl aziridine carboxylate with a cyclic ketone can yield the desired spirocyclic product through an intramolecular ring-opening reaction followed by cyclization.

Recent advancements in synthetic chemistry have also explored alternative routes to access this compound. For instance, transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the spirocyclic framework efficiently. These methods offer improved yields and reduced side products, making them highly attractive for large-scale production.

Biological Applications

The biological activity of Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate has been investigated in various contexts, including its potential as a scaffold for drug discovery. The spirocyclic structure provides a rigid framework that can be functionalized with different substituents to modulate biological activity. This flexibility has led to its exploration as a lead compound in the development of new therapeutic agents.

Recent studies have shown that derivatives of Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate exhibit promising activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For example, one study demonstrated that a modified derivative of this compound exhibited potent inhibition of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease.

In another study, researchers investigated the anti-inflammatory properties of Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate-based compounds and found that they effectively reduced inflammation in animal models. These findings suggest that this class of compounds may have therapeutic potential in treating inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results for compounds derived from Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate have paved the way for further clinical evaluation. Several derivatives are currently undergoing Phase I and Phase II clinical trials to assess their safety and efficacy in human subjects.

In one ongoing Phase II trial, a derivative of Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate is being evaluated for its effectiveness in treating Alzheimer's disease. Preliminary results have shown promising cognitive improvements in patients, warranting further investigation.

The future prospects for compounds based on this scaffold are bright, with ongoing research aimed at optimizing their pharmacological properties and expanding their therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced biological activity.

Conclusion

Tert-butyl 1-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763908-48-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a robust platform for developing novel therapeutic agents with diverse biological activities. Ongoing research and clinical trials continue to uncover new applications and optimize its properties, positioning it as a valuable tool in the quest for innovative treatments for various diseases.